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Compound of Interest

2-CHLORO-1,1-
DIETHOXYETHANE

Cat. No.: B156400

Compound Name:

Technical Support Center: 2-CHLORO-1,1-
DIETHOXYETHANE

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability and storage of 2-CHLORO-1,1-
DIETHOXYETHANE (also known as Chloroacetaldehyde diethyl acetal), CAS No. 621-62-5.
Adherence to these guidelines is critical for ensuring the integrity of the compound and the
safety of laboratory personnel.

Frequently Asked Questions (FAQS)

Q1: What are the primary stability concerns for 2-CHLORO-1,1-DIETHOXYETHANE?

Al: 2-CHLORO-1,1-DIETHOXYETHANE is stable under normal, recommended storage
conditions.[1][2][3] HowevVer, it is sensitive to both moisture and air.[1][4] Exposure to these
elements can lead to degradation. Additionally, it may form explosive peroxides, particularly
upon prolonged storage or exposure to air.[5]

Q2: What are the ideal storage conditions for this compound?

A2: To ensure maximum stability, 2-CHLORO-1,1-DIETHOXYETHANE should be stored in a
tightly closed container in a dry, cool, and well-ventilated area.[4][6][7] The storage area should
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be designated for flammable liquids and kept away from heat, sparks, and open flames.[1][2]
For long-term storage, maintaining an inert atmosphere (e.g., with argon or nitrogen) is
recommended.[2] Some suppliers recommend a storage temperature of 2-8°C.[8]

Q3: What materials should | avoid storing 2-CHLORO-1,1-DIETHOXYETHANE with?

A3: This compound is incompatible with acids and strong oxidizing agents.[1][4] Contact with
these substances can lead to vigorous reactions and decomposition.

Q4: What are the signs of decomposition?

A4: While visual inspection is not always a definitive indicator, a change in color from clear
colorless or slightly yellow to a more pronounced yellow or the presence of precipitates may
suggest decomposition.[3][8] A change in the characteristic odor could also be an indicator. If
decomposition is suspected, proper analytical testing should be conducted before use.

Q5: What are the hazardous decomposition products of 2-CHLORO-1,1-DIETHOXYETHANE?

A5: Thermal decomposition can produce irritating and toxic gases and vapors, including carbon
monoxide (CO), carbon dioxide (CO2), and hydrogen chloride (HCI) gas.[1][2][4]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Action

Inconsistent experimental

results

Compound degradation due to
improper storage (exposure to

air or moisture).

1. Verify that the storage
container is tightly sealed and
was purged with an inert gas if
stored for an extended period.
2. Test for the presence of
peroxides (see Experimental
Protocols section). 3. If
possible, re-purify the
compound. 4. If degradation is
confirmed, use a fresh,
unopened bottle of the
compound for subsequent

experiments.

Visible change in appearance

(color, precipitate)

Decomposition of the

compound.

1. Do not use the material. 2.
Dispose of the material
according to your institution's
hazardous waste disposal
procedures.[1] 3. Review
storage procedures to prevent

future occurrences.

Safety incident (e.g.,

unexpected reaction)

Incompatibility with other
reagents (e.g., acids, strong

oxidizers).

1. Immediately follow your
laboratory's emergency
procedures. 2. Review the
experimental protocol to
identify any incompatible
substances that may have
been introduced. 3. Consult
the Safety Data Sheet (SDS)
for detailed incompatibility

information.[1][4]

Summary of Physical and Chemical Properties
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Property Value

Molecular Formula C6H13CIO2[4]

Molecular Weight 152.62 g/mol [5]

Appearance Clear colorless to slightly yellow liquid[3][8]
Boiling Point 157 °C[8]

Melting Point -45 °C[8]

Flash Point 29 °C (85 °F)[8]

Density 1.018 g/mL at 25 °C[8]

Water Solubility 1.8 g/L (20 °C)[8]

Experimental Protocols

Protocol 1: Receiving and Storing 2-CHLORO-1,1-DIETHOXYETHANE

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.
Ensure the supplier's seal is intact.

 Inert Atmosphere: If the compound is to be stored for an extended period, it is best practice
to flush the headspace of the container with an inert gas like argon or nitrogen before
sealing.

o Sealing: Ensure the container cap is tightly closed to prevent exposure to air and moisture.
[4][6] Parafilm® can be used to further secure the seal.

o Storage Location: Place the sealed container in a designated flammables storage cabinet in
a cool, dry, and well-ventilated area.[1][2] The storage temperature should ideally be
maintained between 2-8°C.[8]

o Labeling: Label the container with the date of receipt and the date it was first opened.
Protocol 2: Peroxide Test for Acetal Compounds

This is a general guideline. Always follow your institution's specific safety protocols.
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» Reagent Preparation: Prepare a fresh solution of 10% potassium iodide (KI) in deionized
water.

o Sample Preparation: In a clean, dry test tube, add approximately 1-2 mL of the 2-CHLORO-
1,1-DIETHOXYETHANE to be tested.

e Testing: Add 1 mL of the 10% KI solution to the test tube.

o Observation: Stopper the test tube and shake vigorously for 30 seconds. A yellow to brown
color indicates the presence of peroxides. The intensity of the color is proportional to the
concentration of peroxides.

« Interpretation: If a brown color develops, it indicates a potentially dangerous level of
peroxides. Do not use the material and consult your institution's safety officer for proper
disposal procedures.

Logical Workflow
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Start: Suspected Instability of 2-CHLORO-1,1-DIETHOXYETHANE

Visually inspect the compound.
Is there a color change or precipitate?

Yes No

e o B No visible signs of decomposition.

l

Review storage conditions.
Was it exposed to air or moisture?

Improper Storage Identified

Storage conditions appear correct.

Dispose of according to safety protocols.

Perform peroxide test.

Positive Negative

Peroxides detected.

Dispose of material, No peroxides detected.

Consider other experimental factors.
Compound is likely stable.

Click to download full resolution via product page

Caption: Troubleshooting workflow for suspected instability of 2-CHLORO-1,1-
DIETHOXYETHANE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [stability and storage recommendations for 2-CHLORO-
1,1-DIETHOXYETHANE]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156400#stability-and-storage-recommendations-for-
2-chloro-1-1-diethoxyethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b156400?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC108491000&productDescription=CHLOROACETALDEHYDE+DIETH+100ML&vendorId=VN00032119&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB7259030_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB7259030_EN.htm
https://www.echemi.com/products/pid_Rock4390-chloroacetaldehydediethylacetal.html
https://www.fishersci.co.uk/store/msds?partNumber=10743831&countryCode=GB&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/1%2C1-diethoxy-2-chloroethane
https://pubchem.ncbi.nlm.nih.gov/compound/1%2C1-diethoxy-2-chloroethane
https://www.chemicalbook.com/msds/chloroacetaldehyde-diethyl-acetal.htm
https://www.xixisys.com/substances/621-62-5
https://www.xixisys.com/substances/621-62-5
https://chembk.com/en/chem/2-Chloro-1,1-diethoxyethane,%20%20Chloroacetal
https://www.benchchem.com/product/b156400#stability-and-storage-recommendations-for-2-chloro-1-1-diethoxyethane
https://www.benchchem.com/product/b156400#stability-and-storage-recommendations-for-2-chloro-1-1-diethoxyethane
https://www.benchchem.com/product/b156400#stability-and-storage-recommendations-for-2-chloro-1-1-diethoxyethane
https://www.benchchem.com/product/b156400#stability-and-storage-recommendations-for-2-chloro-1-1-diethoxyethane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b156400?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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